Cas no 2640948-92-9 (4-(4-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-2,6-dimethylpyrimidine)

• Product Name: 4-(4-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-2,6-dimethylpyrimidine
• CAS No: 2640948-92-9
• MF: C₁₈H₂₂FN₇
• MW: 355.412585735321
• CID: 5316379
• PubChem ID: 154829156
• Update Time: 2025-06-11

4-(4-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2640948-92-9
• AKOS040731200
• 4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-2,6-dimethylpyrimidine
• F6792-3983
• 4-(4-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-2,6-dimethylpyrimidine

• Inchi： 1S/C18H22FN7/c1-11-10-16(26-15(20-11)9-12(2)23-26)24-5-7-25(8-6-24)18-17(19)13(3)21-14(4)22-18/h9-10H,5-8H2,1-4H3
• InChI Key： XNXIFKFNAPRATQ-UHFFFAOYSA-N
• SMILES： FC1=C(C)N=C(C)N=C1N1CCN(C2=CC(C)=NC3=CC(C)=NN23)CC1

Computed Properties

• Exact Mass: 355.19207189g/mol
• Monoisotopic Mass: 355.19207189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.4Ų

Additional information on 4-(4-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-2,6-dimethylpyrimidine

Professional Introduction to Compound with CAS No. 2640948-92-9 and Product Name: 4-(4-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-2,6-dimethylpyrimidine

The compound identified by the CAS number 2640948-92-9 and the product name 4-(4-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-2,6-dimethylpyrimidine represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound belongs to a class of heterocyclic derivatives that have been extensively studied for their biological activity and pharmacological properties.

At the core of this compound's structure lies a pyrazolo[1,5-a]pyrimidine scaffold, which is a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This particular scaffold has demonstrated remarkable versatility in medicinal chemistry, serving as a privileged structure in the development of various bioactive molecules. The presence of a fluoro-substituent at the 5-position of the pyrimidine ring is particularly noteworthy, as fluorine atoms are frequently incorporated into drug molecules to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

The dimethylpyrazolo[1,5-a]pyrimidin-7-yl moiety further contributes to the compound's complexity and potential biological activity. This substituent is derived from a pyrazolo[1,5-a]pyrimidine derivative where the 7-position is substituted with two methyl groups. Such modifications can influence the electronic properties of the molecule, affecting its interaction with biological targets. The combination of these structural elements suggests that this compound may exhibit unique mechanisms of action compared to other related molecules.

The piperazine moiety present in the compound's name (4-(4-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)) is another key feature that warrants detailed examination. Piperazine derivatives are well-known for their broad spectrum of biological activities, including antipsychotic, antihistaminic, and antimicrobial properties. The specific positioning of the piperazine ring in this compound likely influences its pharmacokinetic and pharmacodynamic profiles. Additionally, the 2,6-dimethyl substitution on the pyrimidine ring adds further complexity and may contribute to the compound's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing pyrazolo[1,5-a]pyrimidine scaffolds can interact with various enzymes and receptors involved in critical biological pathways. For instance, these scaffolds have been explored in the development of kinase inhibitors, which play a crucial role in cancer therapy. The presence of a fluoro-substituent in this compound may enhance its binding affinity to target proteins by improving interactions through hydrogen bonding or hydrophobic effects.

The therapeutic potential of this compound has not gone unnoticed by the scientific community. Preclinical studies have indicated that it may possess properties suitable for treating a range of diseases. One particularly promising area is oncology. Pyrazolo[1,5-a]pyrimidine derivatives have been investigated as inhibitors of tyrosine kinases, which are often overexpressed in cancer cells and contribute to uncontrolled cell growth. The unique structural features of this compound suggest that it may be able to modulate these kinases effectively while minimizing off-target effects.

Another area where this compound shows promise is in neurology. Piperazine derivatives are known to interact with neurotransmitter systems involved in conditions such as depression and anxiety disorders. By leveraging the structural framework of this compound, researchers aim to develop novel therapeutics that can address these conditions more effectively than existing treatments. The combination of a pyrazolo[1,5-a]pyrimidine core with a piperazine moiety offers a multifaceted approach to modulating central nervous system activity.

In addition to its potential therapeutic applications, this compound also represents an important milestone in synthetic chemistry. The synthesis of complex heterocyclic derivatives like this one requires meticulous planning and expertise in multi-step organic reactions. Researchers have developed innovative synthetic routes that allow for efficient preparation of such molecules while maintaining high purity standards. These synthetic strategies are not only crucial for producing research-grade compounds but also for scaling up production for clinical trials and commercialization.

The role of fluorine substituents in medicinal chemistry cannot be overstated. Fluorine atoms can significantly alter the properties of drug molecules by influencing their metabolic stability, solubility, and binding interactions. In this compound, the fluoro-substituent at the 5-position of the pyrimidine ring likely contributes to its stability under physiological conditions while enhancing its affinity for biological targets. This underscores the importance of fluorine chemistry in developing next-generation pharmaceuticals.

As research continues to uncover new applications for this compound and similar derivatives, it is likely that additional patents will be filed and new clinical trials initiated. The collaboration between academic researchers and industry scientists will be essential in translating these findings into viable therapeutic options for patients worldwide. The study of such compounds not only advances our understanding of disease mechanisms but also provides valuable insights into drug design principles that can be applied across multiple therapeutic areas.

In conclusion,4-(4-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-2,6-dimethylpyrimidine represents a significant contribution to modern medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further investigation into various therapeutic applications. As research progresses，this molecule is poised to play an important role in shaping future treatments for some debilitating diseases.